N-(4-acetylphenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-ethyl-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C19H17N3O3/c1-3-22-17-14(5-4-10-20-17)11-16(19(22)25)18(24)21-15-8-6-13(7-9-15)12(2)23/h4-11H,3H2,1-2H3,(H,21,24)
• InChI Key: AGFCQXQWULCIGU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=N2)C=C(C1=O)C(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• CAS No.: 942010-49-3

Description

N-(4-acetylphenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3 and its molecular weight is 335.363. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

Research has demonstrated the efficacy of naphthyridine derivatives in combating bacterial infections. For example, naphthyridine compounds have been synthesized and evaluated for their antibacterial properties, showing significant activity against a range of gram-negative bacteria. One study found specific derivatives to be more active than established antibiotics, suggesting their potential as novel antibacterial agents (Egawa et al., 1984). Another study explored the synthesis and antibacterial evaluation of 1,8-naphthyridine-3-carboxylic acid esters and carboxamides, with some derivatives showing efficacy in protecting mice against Escherichia coli infections (Santilli et al., 1975). These findings underscore the potential of naphthyridine derivatives in developing new antibacterial treatments.

Ligand Applications in Coordination Chemistry

Naphthyridine derivatives also find applications as ligands in coordination chemistry, contributing to the development of metal-organic frameworks (MOFs) and complexes with unique properties. For instance, the synthesis of 4-carboxy-1,8-naphthyridines has been detailed, highlighting their utility in forming bi- and tridentate ligands. These ligands promote lower energy electronic absorption in metal complexes and facilitate the anchoring of ligands to semiconductor surfaces, showcasing their versatility in materials science and photovoltaic research (Zong et al., 2008).

Structural and Spectroscopic Analysis

Further research into naphthyridine compounds includes structural and spectroscopic analysis to elucidate their chemical behavior and interaction mechanisms. For example, a study on N-(4-acetylphenyl)quinoline-3-carboxamide detailed its crystal structure and conducted Hirshfeld surface analysis and density functional theory (DFT) studies. This research provides insights into the compound's molecular geometry and electronic properties, informing its potential applications in material science and molecular engineering (Polo-Cuadrado et al., 2021).